Ethyl biphenyl-3-carboxylate
Overview
Description
Ethyl biphenyl-3-carboxylate is a biochemical compound with the molecular formula C15H14O2 and a molecular weight of 226.3 . It is used for proteomics research .
Synthesis Analysis
While specific synthesis methods for Ethyl biphenyl-3-carboxylate were not found in the search results, general methods for the synthesis of similar compounds involve reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .
Molecular Structure Analysis
The molecular structure of Ethyl biphenyl-3-carboxylate consists of 15 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms . The exact structure can be represented by the SMILES notation: CCOC(=O)C1=CC=CC(=C1)C2=CC=CC=C2 .
Chemical Reactions Analysis
Esters, such as Ethyl biphenyl-3-carboxylate, typically undergo reactions where the alkoxy (OR′) group is replaced by another group. One such reaction is hydrolysis, which is the splitting with water . This reaction can be catalyzed by either an acid or a base .
Physical And Chemical Properties Analysis
Ethyl biphenyl-3-carboxylate has a molecular weight of 226.3 . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors, number of H bond donors, number of freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume were not found in the search results.
Scientific Research Applications
Crystal Structure and Molecular Studies
Synthesis and Characterization : Ethyl biphenyl-3-carboxylate derivatives have been synthesized and characterized using various techniques, including X-ray diffraction, spectroscopy, and crystallography. These studies contribute to understanding the molecular structure and properties of these compounds (Madan Kumar et al., 2020).
Antitumor Activities : Some derivatives of ethyl biphenyl-3-carboxylate have shown promising antitumor activities. The synthesis and characterization of such compounds, as well as their effects against certain cancer cell lines, have been documented (Ch Hu et al., 2018).
Synthesis of Dopamine Analogues : Ethyl biphenyl-3-carboxylate derivatives have been used in synthesizing dopamine analogues, offering potential avenues for studying neurological disorders and treatments (R. Gentles et al., 1991).
Pharmacological Applications
- Antioxidant and Anti-Inflammatory Activities : Certain ethyl biphenyl-3-carboxylate derivatives have been synthesized and evaluated for antioxidant and anti-inflammatory activities, showing potential for therapeutic use (K. Madhavi & G. Sreeramya, 2017).
Chemical Properties and Applications
Liquid Crystal Synthesis : Ethyl biphenyl-3-carboxylate derivatives have been utilized in synthesizing liquid crystals, indicating their potential use in display technologies and materials science (K. Kang et al., 2006).
Corrosion Inhibitors : Research has been conducted on the use of ethyl biphenyl-3-carboxylate derivatives as corrosion inhibitors, particularly for industrial applications like steel pickling processes (P. Dohare et al., 2017).
Synthesis Techniques
One-Pot Synthesis : Efficient one-pot synthesis techniques involving ethyl biphenyl-3-carboxylate derivatives have been developed, showing potential for simplified and cost-effective chemical production (Xiao-qing Li & Lan-zhi Wang, 2014).
Peptide Synthesis : Ethyl biphenyl-3-carboxylate derivatives have been explored for their use in peptide synthesis, indicating their utility in biochemical and pharmaceutical research (M. J. Amaral, 1969).
Mechanism of Action
Target of Action
Ethyl biphenyl-3-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , playing a significant role in cell biology . .
Mode of Action
Indole derivatives, in general, are known to interact with their targets, causing various biological changes .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives have been reported to exhibit a wide range of biological activities .
properties
IUPAC Name |
ethyl 3-phenylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-2-17-15(16)14-10-6-9-13(11-14)12-7-4-3-5-8-12/h3-11H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWJOIAKPUPVYPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378580 |
Source
|
| Record name | ethyl biphenyl-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl biphenyl-3-carboxylate | |
CAS RN |
19926-50-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19926-50-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl biphenyl-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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